4-amino-2-(furan-3-yl)pyrimidine-5-carbonitrile
Overview
Description
“4-amino-2-(furan-3-yl)pyrimidine-5-carbonitrile” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . Numerous natural and synthetic pyrimidines are known to exist . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The specific molecular structure of “this compound” was not found in the retrieved papers.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-2-(furan-3-yl)pyrimidine-5-carbonitrile involves the reaction of furfural with guanidine nitrate followed by reaction with malononitrile and ammonium acetate.", "Starting Materials": [ "Furfural", "Guanidine nitrate", "Malononitrile", "Ammonium acetate" ], "Reaction": [ "Step 1: Furfural is reacted with guanidine nitrate in the presence of acetic acid to form 2-(furan-3-yl)guanidine.", "Step 2: 2-(furan-3-yl)guanidine is then reacted with malononitrile in the presence of ammonium acetate to form 4-amino-2-(furan-3-yl)pyrimidine-5-carbonitrile." ] } | |
| 1341410-83-0 | |
Molecular Formula |
C9H6N4O |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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